![molecular formula C5H12S B1581413 Butyl methyl sulfide CAS No. 628-29-5](/img/structure/B1581413.png)
Butyl methyl sulfide
Overview
Description
Butyl methyl sulfide is used for LPG refining process and it has a high content of sulfur . It is also a volatile sulfur compound that can be used as a flavoring agent .
Synthesis Analysis
The synthesis of this compound could involve a multistep process. One possible method involves a Friedel Crafts acylation followed by a Clemmensen Reduction . Another method involves the reaction of 2-naphthol/sodium hydroxide with butyl p-toluenesulfonate .Molecular Structure Analysis
The molecular formula of this compound is C5H12S . Its molecular weight is 104.215 .Chemical Reactions Analysis
This compound can undergo SN2 reactions . Thiols and sulfides, which are sulfur analogues of ethers, can undergo a variety of reactions .Scientific Research Applications
1. Adsorption and Rotational Dynamics on Surfaces
Butyl methyl sulfide exhibits unique behavior when adsorbed on surfaces, specifically gold surfaces at low temperatures. Research using scanning tunneling microscopy has shown that this compound can be trapped in multiple metastable adsorption sites on Au(111) surfaces at 5 K. This property allows for the study of the molecule's behavior in various nonequilibrium sites. Distinct rotational dynamics and different physical properties at each adsorption site have been observed, providing valuable insights into surface chemistry and molecular interactions (Tierney et al., 2010).
2. Application in Oxidative Leaching of Ores
This compound, as part of the ionic liquid 1-butyl-3-methyl-imidazolium hydrogen sulphate, has been used in the leaching of gold, silver, copper, and base metals from sulphidic ores. This application demonstrates its effectiveness in extracting copper from chalcopyrite and in recovering gold and silver from various ores, highlighting its potential in metallurgy and mineral processing (Whitehead et al., 2007).
3. Binding to Cytochrome P-450
Research has shown that this compound interacts with cytochrome P-450 in liver microsomes, indicating its role in inhibiting or modifying enzymatic activity. This interaction is important for understanding the molecule's impact on metabolic processes and its potential use in biochemical studies (Nastainzcyk et al., 1975).
4. Chirality and Surface-Bound Dynamics
Studies have shown that this compound, when bound to surfaces, forms enantiomers with distinct rotational dynamics. This property is significant for understanding chiral interactions at the molecular level and has implications for research in stereochemistry and materials science (Tierney et al., 2011).
5. Catalyzing Oxidation Reactions
This compound is involved in catalyzing oxidation reactions, as demonstrated in the oxidation of sulfoxides and sulfides, including specific compounds like 4,6-dimethyldibenzothiophene. This capability is significant for chemical synthesis and industrial applications (Wang et al., 2002).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Butyl methyl sulfide, with the linear formula C5H12S , is an organic sulfide compound. Organic sulfides have the structure R-S-R’, and are therefore the sulfur analogues of ethers
Mode of Action
It is known that sulfides are chemically more reactive than ethers, reflecting the greater nucleophilicity of sulfur relative to oxygen . This suggests that this compound may interact with its targets through nucleophilic reactions. For instance, biological nucleophiles can attack the electrophilic methyl group bonded to the positively charged sulfonium ion and cause the removal of a neutral sulfide as a leaving group .
Biochemical Pathways
For example, the sulfonium ion in S-adenosylmethionine (SAM), a sulfur-containing compound, is an effective methylating agent . Through an SN2 reaction, biological nucleophiles can attack the electrophilic methyl group bonded to the positively charged sulfonium ion and cause the removal of a neutral sulfide as a leaving group .
properties
IUPAC Name |
1-methylsulfanylbutane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12S/c1-3-4-5-6-2/h3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCXXISMIJBRDQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0060852 | |
Record name | Butane, 1-(methylthio)- | |
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Molecular Weight |
104.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid with an unpleasant odor; [Alfa Aesar MSDS] | |
Record name | Butyl methyl sulfide | |
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CAS RN |
628-29-5 | |
Record name | Butyl methyl sulfide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=628-29-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Butyl methyl sulfide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000628295 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Butane, 1-(methylthio)- | |
Source | EPA Chemicals under the TSCA | |
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Record name | Butane, 1-(methylthio)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0060852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Butyl methyl sulphide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.032 | |
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Record name | BUTYL METHYL SULFIDE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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